Cas no 2228095-67-6 (3-amino-3-(oxolan-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol
• CAS No: 2228095-67-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6034793
• PubChem ID: 165615573
• Update Time: 2025-06-09

3-amino-3-(oxolan-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol
• EN300-1818387
• 2228095-67-6

• Inchi： 1S/C8H15NO2/c9-8(4-6(10)5-8)7-2-1-3-11-7/h6-7,10H,1-5,9H2
• InChI Key： RJZRKVZPJWFFIA-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(CC(C1)O)N

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol (CAS No. 2228095-67-6)

3-amino-3-(oxolan-2-yl)cyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228095-67-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a cyclobutane core substituted with an amino group and an oxolane ring, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both amino and oxygen-containing functional groups makes it a versatile scaffold for the development of novel therapeutic agents.

The structure of 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol is characterized by a rigid cyclobutane ring, which provides stability and specificity in molecular interactions. The amino group at the 3-position introduces basicity, enabling interactions with acidic moieties in biological targets, while the oxolane ring adds another layer of complexity, potentially influencing solubility and metabolic stability. This combination of features makes it an attractive candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol. Studies suggest that the cyclobutane ring can adopt multiple conformations, which may affect its binding affinity to biological targets. Additionally, the oxolane ring has been shown to enhance binding interactions through hydrogen bonding and hydrophobic effects. These insights have guided the design of derivatives with improved pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol has been optimized using various methodologies to achieve high yields and purity. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have been employed to construct the cyclobutane core efficiently. Furthermore, protecting group strategies have been utilized to prevent unwanted side reactions during multi-step syntheses. These advancements have made it feasible to produce sufficient quantities for preclinical studies.

Preclinical studies on 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol have revealed promising biological activities across multiple therapeutic areas. Notably, this compound has shown inhibitory effects on certain enzymes implicated in inflammatory pathways. The amino group has been identified as a key pharmacophore in mediating these interactions, suggesting potential applications in anti-inflammatory therapies. Moreover, preliminary data indicate that derivatives of this compound may exhibit antimicrobial properties, making them candidates for further development as novel antibiotics.

The pharmacokinetic profile of 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol is another area of active investigation. In vitro studies have demonstrated favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, preliminary in vivo studies suggest that this compound exhibits good bioavailability upon oral administration, indicating its potential for clinical translation. These findings are encouraging for the development of next-generation therapeutics based on this scaffold.

Future research directions for 3-amino-3-(oxolan-2-yl)cyclobutan-1-ol include exploring its mechanism of action in detail and identifying off-target effects that may influence its therapeutic potential. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate its interaction with biological targets at an atomic level. Additionally, structure-based drug design approaches will be utilized to develop analogs with enhanced potency and selectivity.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials like 3-amino-3-(oxolan-2-y lcyclobutan -1 -ol (CAS No. 2228095 -67 -6). Suppliers specializing in fine chemicals play a crucial role in ensuring that researchers have access to pure and well-characterized compounds for their studies. As demand for specialized intermediates grows, collaborations between academia and industry will be essential to streamline the supply chain and reduce costs.

In conclusion, 3 -amino - 3 -( oxo lan - 2 - yl ) cyc lobu tan - 1 - ol represents a promising scaffold for drug discovery with unique structural features and potential biological activities. Ongoing research efforts are aimed at elucidating its therapeutic potential and optimizing its pharmacokinetic properties. As our understanding of this compound grows, it is likely to play an increasingly important role in the development of new treatments for various diseases.